Cas no 3336-65-0 (2-Amino(phenyl)methylenemalononitrile)

• Product Name: 2-Amino(phenyl)methylenemalononitrile
• CAS No: 3336-65-0
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD00139205
• CID: 320017
• PubChem ID: 737998
• Update Time: 2025-04-19

2-Amino(phenyl)methylenemalononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Amino(phenyl)methylene)malononitrile
• 2-[aMino(phenyl)Methylene]Malononitrile
• 2-[amino(phenyl)methylidene]propanedinitrile
• Propanedinitrile,2-(aminophenylmethylene)-
• (amino-phenyl-methylene)-malononitrile
• (aminophenylmethylene)methane-1,1-dicarbonitrile
• 1,1-dicyano-2-phenyl-2-aminoethylene
• 2-amino-1,1-dicyano-2-phenylethene
• CS-0318068
• A875317
• SCHEMBL9656417
• Z56771173
• [Amino(phenyl)methylidene]propanedinitrile
• A821835
• Bionet2_001478
• FT-0680548
• 7C-047
• DTXSID20353303
• HMS1368D13
• MFCD00139205
• AKOS000525746
• J-506192
• 2-[azanyl(phenyl)methylidene]propanedinitrile
• 3336-65-0
• 2-(Amino-phenyl-methylene)-malononitrile
• 2-Amino(phenyl)methylenemalononitrile

• MDL： MFCD00139205
• Inchi： 1S/C10H7N3/c11-6-9(7-12)10(13)8-4-2-1-3-5-8/h1-5H,13H2
• InChI Key： OPDQNNKNESHBCX-UHFFFAOYSA-N
• SMILES： N/C(=C(/C#N)\C#N)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.06400
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Melting Point: 178-180°C
• PSA: 73.60000
• LogP: 2.10386

2-Amino(phenyl)methylenemalononitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds